Cas no 27406-37-7 (5-[(5-methylfuran-2-yl)methylidene]-1,3-diazinane-2,4,6-trione)

• Product Name: 5-[(5-methylfuran-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• CAS No: 27406-37-7
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 1431854
• PubChem ID: 2281233
• Update Time: 2025-04-20

5-[(5-methylfuran-2-yl)methylidene]-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(5-methyl-2-furanyl)methylene]-
• 5-[(5-methylfuran-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• STK010387
• AKOS000324594
• BIM-0032397.P001
• CBMicro_032570
• Z57347557
• F3146-3765
• 5-[(5-methyl-2-furyl)methylene]pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-[(5-methyl-2-furyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• STL590085
• SCHEMBL11908274
• 27406-37-7
• 5-((5-methylfuran-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-[(5-methylfuran-2-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
• DTXSID30367673
• (5E)-2,6-dihydroxy-5-[(5-methylfuran-2-yl)methylidene]pyrimidin-4(5H)-one

• Inchi： 1S/C10H8N2O4/c1-5-2-3-6(16-5)4-7-8(13)11-10(15)12-9(7)14/h2-4H,1H3,(H2,11,12,13,14,15)
• InChI Key： IHXRUBWAIYFCFU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1/C=C1/C(NC(NC/1=O)=O)=O

Computed Properties

• Exact Mass: 220.04844
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.41